Cas no 291545-74-9 ((S)-2-chloro-N-(2-hydroxy-1-phenylethyl)acetamide)

• Product Name: (S)-2-chloro-N-(2-hydroxy-1-phenylethyl)acetamide
• CAS No: 291545-74-9
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD24458867
• CID: 2928144
• PubChem ID: 21861287
• Update Time: 2025-09-28

(S)-2-chloro-N-(2-hydroxy-1-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-chloro-N-(2-hydroxy-1-phenylethyl)acetamide
• (2S)-N-(1-phenyl-2-hydroxyethyl)-chloroacetamide;2-chloro-N-((1S)-2-hydroxy-1-phenylethyl)acetamide;(2S)-2-(2-chloroacetamido)-2-phenyl-ethanol;
• 2-chloro-N-[(1S)-2-hydroxy-1-phenylethyl]acetamide
• SCHEMBL3401623
• E86003
• FSXRRQVFMUHBJQ-SECBINFHSA-N
• 291545-74-9

• MDL： MFCD24458867
• Inchi： 1S/C10H12ClNO2/c11-6-10(14)12-9(7-13)8-4-2-1-3-5-8/h1-5,9,13H,6-7H2,(H,12,14)/t9-/m1/s1
• InChI Key： FSXRRQVFMUHBJQ-SECBINFHSA-N
• SMILES： ClCC(N[C@H](CO)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 213.05600
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 1.46590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives